N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-(2,6-diethylphenyl)thiourea
• InChI: InChI=1S/C18H21ClN2OS/c1-4-12-7-6-8-13(5-2)17(12)21-18(23)20-15-11-14(19)9-10-16(15)22-3/h6-11H,4-5H2,1-3H3,(H2,20,21,23)
• InChI Key: SEHGQCBTCQGFHE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=S)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C18H21ClN2OS
• Molecular Weight: 348.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea, also known as Diuron, is a herbicide that belongs to the family of phenylurea compounds. It is widely used in agriculture to control the growth of weeds and grasses, especially in crops such as cotton, sugarcane, and fruit trees. Diuron is also used in non-agricultural settings such as golf courses, parks, and industrial sites.

Mechanism of Action

N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea works by inhibiting photosynthesis in plants. It does this by binding to the D1 protein in the photosystem II complex, which is responsible for producing oxygen during photosynthesis. By inhibiting this process, N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea effectively starves the plant of energy and causes it to die.
Biochemical and physiological effects:
In addition to its effects on plants, N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea has also been shown to have effects on animals. Studies have shown that N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea can interfere with the thyroid hormone system in rats, leading to changes in metabolism and growth. N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea has also been shown to have genotoxic effects in human cells, indicating that it may have the potential to cause DNA damage.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea is a widely used herbicide, and as such, it is readily available for use in laboratory experiments. Its mode of action is well understood, making it a useful tool for studying photosynthesis and plant physiology. However, its persistence in the environment and potential for toxicity to aquatic organisms must be taken into account when designing experiments.

Future Directions

There are several areas of research that could be pursued in the future with regards to N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea. One area of interest is the development of more environmentally friendly herbicides that can effectively control weeds without causing harm to the environment. Another area of research is the development of more efficient methods for removing N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea from soil and water. Finally, there is a need for further research into the potential health effects of N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea on humans and other animals.

Synthesis Methods

N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea can be synthesized by reacting 5-chloro-2-nitroanisole with 2,6-diethylphenyl isocyanate followed by reduction with iron powder and hydrochloric acid. The resulting product is then treated with thiourea to obtain N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea has been extensively studied for its effects on the environment, particularly on aquatic ecosystems. Studies have shown that N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea can persist in soil and water for long periods of time, leading to potential contamination of groundwater and surface water. Research has also shown that N-(5-chloro-2-methoxyphenyl)-N'-(2,6-diethylphenyl)thiourea can have toxic effects on aquatic organisms, including fish, algae, and invertebrates.